Cas no 2765007-48-3 (2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one
• CAS No: 2765007-48-3
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 6795586
• PubChem ID: 166596987
• Update Time: 2025-05-20

2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• MFCD34603428
• 2765007-48-3
• 2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one

• Inchi： 1S/C7H2BrClF3NO/c8-6-4(9)3(1-2-13-6)5(14)7(10,11)12/h1-2H
• InChI Key： PRRXMKFVDNIPDK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)C(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 286.89604g/mol
• Monoisotopic Mass: 286.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on 2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one

2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one

The compound 2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one (CAS No. 2765007-48-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and substituents, which contribute to its intriguing chemical properties and potential applications in drug discovery and material science.

The molecular structure of 2,2,2-Trifluoro-1-(2-bromo-3-chloropyridin-4-yl)ethan-1-one consists of a pyridine ring substituted with bromine and chlorine atoms at positions 2 and 3, respectively. The pyridine ring is further connected to a trifluoroacetyl group (CF3CO-) at position 4. This arrangement creates a molecule with significant electronic diversity, as the trifluoromethyl group introduces strong electron-withdrawing effects, while the halogen substituents on the pyridine ring contribute to both electronic and steric effects.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of halogen atoms on the pyridine ring enhances the compound's ability to act as a bioisostere in drug design. For instance, bromine and chlorine substituents can mimic the properties of other functional groups while maintaining structural rigidity and improving pharmacokinetic profiles. This makes CAS No. 2765007-48-3 a valuable candidate for exploring new therapeutic agents targeting various biological pathways.

One of the most promising applications of this compound lies in its potential as an inhibitor of kinase enzymes. Kinases are critical regulators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The trifluoromethyl group in CAS No. 2765007-48-3 has been shown to enhance the binding affinity of the molecule to kinase active sites by creating favorable van der Waals interactions. This property has been leveraged in recent research to develop more potent and selective kinase inhibitors.

Moreover, the electronic effects introduced by the halogen substituents on the pyridine ring play a crucial role in modulating the compound's reactivity. Bromine atoms are known to stabilize adjacent positive charges through resonance effects, which can be particularly advantageous in reactions involving electrophilic aromatic substitution or nucleophilic attack. These characteristics make CAS No. 2765007-48-3 a versatile building block for constructing more complex molecules with tailored biological activities.

In terms of synthesis, CAS No. 2765007_48_3 is typically prepared through a multi-step process involving halogenation of pyridine derivatives followed by acylation with trifluoroacetylating agents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

The unique combination of electronic effects and steric hindrance in CAS No. 2765007_48_3 also makes it an interesting candidate for studying non-covalent interactions in supramolecular chemistry. Researchers have explored its ability to form hydrogen bonds and π–π interactions with other molecules, which could lead to novel materials with applications in sensing technologies or drug delivery systems.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the structure of CAS No. 2765007_48_3 and elucidating its stereochemical properties. These methods provide valuable insights into the dynamic behavior of the molecule under various conditions, further aiding its application in advanced chemical systems.

In summary, CAS No. 2765007_48_3, or Trifluoro(4-pyridyl)ketone, represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its intricate structure endows it with unique chemical properties that continue to inspire innovative research directions in organic synthesis, medicinal chemistry, and materials science.